N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-cyclohexyl-2-[5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H25N3O4S/c1-28-17-9-8-14(10-18(17)29-2)16-12-30-21-20(16)22(27)25(13-23-21)11-19(26)24-15-6-4-3-5-7-15/h8-10,12-13,15H,3-7,11H2,1-2H3,(H,24,26)
• InChI Key: SDWGTERTICUEGK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4CCCCC4)OC

Description

N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a synthetic compound that has been used extensively in scientific research due to its unique properties. This compound is a thieno[2,3-d]pyrimidine derivative, which has been shown to have potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide involves the inhibition of various enzymes and signaling pathways involved in inflammation, pain, and tumor growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and pain. It has also been shown to inhibit the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in various animal models of inflammation and pain. It has also been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines. Additionally, this compound has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide in lab experiments is its potent activity and specificity. This compound has been shown to exhibit potent anti-inflammatory, analgesic, and anti-tumor activities, making it a valuable tool for studying these processes in vitro and in vivo. However, one of the limitations of using this compound is its relatively high cost and limited availability, which may limit its use in some research settings.

Future Directions

There are several future directions for the research of N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide. One potential direction is the further exploration of its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is the development of more potent and selective analogs of this compound, which may have improved pharmacological properties. Additionally, the elucidation of the molecular mechanisms underlying the activity of this compound may lead to the development of novel therapeutic strategies for the treatment of various diseases.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide involves the reaction of 3,4-dimethoxybenzaldehyde with cyclohexylamine, followed by the reaction of the resulting imine with ethyl 2-bromoacetate. The resulting compound is then subjected to a series of reactions, including cyclization, deprotection, and acetylation, to yield the final product.

Scientific Research Applications

N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit potent anti-inflammatory, analgesic, and anti-tumor activities. It has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.